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molecular formula C10H22N2 B122779 Isophorone diamine CAS No. 2855-13-2

Isophorone diamine

Cat. No. B122779
CAS RN: 2855-13-2
M. Wt: 170.3 g/mol
InChI Key: RNLHGQLZWXBQNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04119613

Procedure details

As in Example 8, a preadduct is prepared from 21 parts, by weight, of a polyester of adipic acid and 1,6-hexane diol (hydroxyl number 134.1; acid number 0.7) and 12.05 parts, by weight, of 1-isocyanato-3-isocyanatomethyl-3,5,5-trimethyl cyclohexane by heating the mixture for 3 hours at 100° C. After dilution with 61.1 parts, by weight, of carbon tetrachloride, the solution is maintained at a temperature of 70° C. The mixture is reacted to form a polyurethane-polyurea in the same way as in Example 1, 1.628 kg/h of 1-amino-3-aminomethyl-3,5,5-trimethyl cyclohexane being additionally introduced as further reaction component into the reaction mixture by means of a pinned disc mixer following the preheater and the reactor being heated using saturated steam under 25 bars pressure. A 25% solution in isopropanol-toluene-methyl glycol acetate (50:37:13) prepared immediately after the production of the reaction product has a viscosity of 10,190 cP/20° C. After storage for 1 week at room temperature, the final viscosity amounts to 13220 cP/20° C.
[Compound]
Name
polyester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
adipic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,6-hexane diol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-isocyanato-3-isocyanatomethyl-3,5,5-trimethyl cyclohexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
polyurethane polyurea
Name
1-amino-3-aminomethyl-3,5,5-trimethyl cyclohexane

Identifiers

REACTION_CXSMILES
C(O)(=O)CCCCC(O)=O.C(O)CCCCCO.[N:19]([CH:22]1[CH2:27][C:26]([CH3:29])([CH3:28])[CH2:25][C:24]([CH2:31][N:32]=C=O)([CH3:30])[CH2:23]1)=C=O>C(Cl)(Cl)(Cl)Cl>[NH2:19][CH:22]1[CH2:27][C:26]([CH3:28])([CH3:29])[CH2:25][C:24]([CH2:31][NH2:32])([CH3:30])[CH2:23]1

Inputs

Step One
[Compound]
Name
polyester
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
adipic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCCCC(=O)O)(=O)O
Name
1,6-hexane diol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCCCCO)O
Name
1-isocyanato-3-isocyanatomethyl-3,5,5-trimethyl cyclohexane
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(=C=O)C1CC(CC(C1)(C)C)(C)CN=C=O
Step Two
Name
carbon tetrachloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The mixture is reacted

Outcomes

Product
[Compound]
Name
polyurethane polyurea
Type
product
Smiles
Name
1-amino-3-aminomethyl-3,5,5-trimethyl cyclohexane
Type
product
Smiles
NC1CC(CC(C1)(C)C)(C)CN

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.